N-(4-(methylthio)phenyl)methanesulfonamide

• Molecular Formula: C8H11NO2S2
• Molecular Weight: 217.3 g/mol
• IUPAC Name: N-(4-methylsulfanylphenyl)methanesulfonamide
• InChI: InChI=1S/C8H11NO2S2/c1-12-8-5-3-7(4-6-8)9-13(2,10)11/h3-6,9H,1-2H3
• InChI Key: LOUZNURFKMTDOT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)NS(=O)(=O)C

Description

N-(4-(methylthio)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C8H11NO2S2 and its molecular weight is 217.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(methylthio)aniline (500 mg, 3.59 mmol) was dissolved in DCM (10 ml, 155 mmol). Pyridine (1 ml, 12.36 mmol) and methanesulfonyl chloride (0.336 ml, 4.31 mmol) were added, and the reaction was stirred at RT for 3 hours to achieve completion. The reaction mixture was diluted with HCl 1N and extracted with DCM. The organic phase was dried over Na2SO4 and concentrated under vacuum. The crude product was triturated in Petroleum Ether to give N-(4-(methylthio)phenyl)methanesulfonamide (550 mg, 70.5% yield).